[2-[2-(3,4-Diethoxyphenyl)ethylamino]-2-oxoethyl] 2,6-difluorobenzoate

• IUPAC Name: [2-[2-(3,4-diethoxyphenyl)ethylamino]-2-oxoethyl] 2,6-difluorobenzoate
• InChI: InChI=1S/C21H23F2NO5/c1-3-27-17-9-8-14(12-18(17)28-4-2)10-11-24-19(25)13-29-21(26)20-15(22)6-5-7-16(20)23/h5-9,12H,3-4,10-11,13H2,1-2H3,(H,24,25)
• InChI Key: KKLPDZGEDFAELU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CCNC(=O)COC(=O)C2=C(C=CC=C2F)F)OCC
• Molecular Formula: C21H23F2NO5
• Molecular Weight: 407.4 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not specified in the available sources.

Scientific Research Applications

Synthesis and Chemical Reactions

Compounds with structures similar to "[2-[2-(3,4-Diethoxyphenyl)ethylamino]-2-oxoethyl] 2,6-difluorobenzoate" are key intermediates in the synthesis of diverse heterocyclic compounds. For instance, ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate has been used as a versatile intermediate for synthesizing a wide range of trifluoromethyl heterocycles, including oxazoles, thiazoles, imidazoles, and pyridines, through rhodium(II) or copper(II) catalyzed carbene X-H insertion reactions (Honey et al., 2012). Such processes demonstrate the compound's potential as a precursor in creating complex molecular structures important in pharmaceuticals and materials science.

Catalytic Activity and Material Synthesis

Novel iron(II) and cobalt(II) phthalocyanine complexes have been synthesized using derivatives with similar ethoxy and carbonyl functionalities, showing significant catalytic activity in the oxidation of cyclohexene. These complexes serve as catalysts for oxidation reactions using various oxidants, indicating potential applications in industrial chemistry and materials science (Saka et al., 2013).

Drug Design and Medicinal Chemistry

The structural motifs found in "[2-[2-(3,4-Diethoxyphenyl)ethylamino]-2-oxoethyl] 2,6-difluorobenzoate" are common in the design of pharmacologically active molecules. For example, derivatization of benzo[b][1,6]naphthyridin-(5H)ones has led to compounds with potent cytotoxicity against murine leukemia and lung carcinoma, showcasing the potential for developing new therapeutic agents with similar structural features (Deady et al., 2005).

Imaging Agents and Diagnostics

Compounds structurally related to the query compound have been explored as positron emission tomography (PET) probes for imaging cerebral β-amyloid plaques in Alzheimer's disease. Derivatives like radiofluoro-pegylated phenylbenzoxazole have shown high affinity for β-amyloid aggregates, indicating the potential use of similar compounds in diagnostic imaging and the study of neurodegenerative diseases (Cui et al., 2012).

Antimicrobial and Antioxidant Studies

The synthesis of lignan conjugates via cyclopropanation has yielded compounds with significant antimicrobial and antioxidant activities. Such studies highlight the potential of derivatives with similar structural elements for use in developing new antimicrobial agents and antioxidants (Raghavendra et al., 2016).

Mechanism of Action

The mechanism of action for this compound is not specified in the available sources.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available sources.